Cas no 895569-42-3 (Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-)
![Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]- structure](https://www.kuujia.com/scimg/cas/895569-42-3x500.png)
895569-42-3 structure
Product name:Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
CAS No:895569-42-3
MF:C24H26N2O4
MW:406.474246501923
CID:1942494
Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
- Benzoic acid, 4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
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- Inchi: 1S/C24H26N2O4/c1-17-5-6-19(24(28)29)15-22(17)26-12-9-18-7-8-20(16-21(18)23(26)27)30-14-13-25-10-3-2-4-11-25/h5-9,12,15-16H,2-4,10-11,13-14H2,1H3,(H,28,29)
- InChI Key: OFZYRWVVRQIACV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C)C(N2C=CC3=C(C2=O)C=C(OCCN2CCCCC2)C=C3)=C1
Experimental Properties
- Density: 1.253±0.06 g/cm3(Predicted)
- Boiling Point: 640.4±55.0 °C(Predicted)
- pka: 4.20±0.10(Predicted)
Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]- Related Literature
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Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
895569-42-3 (Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-) Related Products
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